Cas no 139541-40-5 (Pyrimidine, 4-butyl-2,6-dichloro-5-nitro-)

• Product Name: Pyrimidine, 4-butyl-2,6-dichloro-5-nitro-
• CAS No: 139541-40-5
• MF: C₈H₉Cl₂N₃O₂
• MW: 250.081959486008
• CID: 1275079
• Update Time: 2024-08-03

Pyrimidine, 4-butyl-2,6-dichloro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-butyl-2,6-dichloro-5-nitro-

• Inchi： 1S/C8H9Cl2N3O2/c1-2-3-4-5-6(13(14)15)7(9)12-8(10)11-5/h2-4H2,1H3
• InChI Key： NIKPZGUHRGPTKF-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C([N+]([O-])=O)C(CCCC)=N1

Computed Properties

• Exact Mass: 249.00737

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 349.9±37.0 °C(Predicted)
• PSA: 68.92
• pka: -5.44±0.41(Predicted)